Cas no 52693-47-7 (Propane-2-sulfinic acid methyl ester)

• Product Name: Propane-2-sulfinic acid methyl ester
• CAS No: 52693-47-7
• MF: C₄H₁₀O₂S
• MW: 122.186000347137
• CID: 2188482
• PubChem ID: 536268
• Update Time: 2025-04-21

Propane-2-sulfinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Propane-2-sulfinic acid methyl ester
• 2-Propanesulfinic acid, methyl ester
• Methyl isopropanesulfinate
• Methyl 2-propanesulfinate #
• 52693-47-7
• SCHEMBL14515861
• DB-298919
• AOZRDMYNXRQAAI-UHFFFAOYSA-N

• Inchi： 1S/C4H10O2S/c1-4(2)7(5)6-3/h4H,1-3H3
• InChI Key： AOZRDMYNXRQAAI-UHFFFAOYSA-N
• SMILES： S(C(C)C)(=O)OC

Computed Properties

• Exact Mass: 122.04015073Da
• Monoisotopic Mass: 122.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.5Ų